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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925

This technical support center provides researchers, scientists, and drug development
professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to
address challenges related to the lightfastness of C.I. Disperse Red 65 on polyester
substrates.

Frequently Asked Questions (FAQSs)

Q1: What is C.I. Disperse Red 65 and why is its lightfastness a concern?

Al: C.I. Disperse Red 65 is a single azo disperse dye known for producing a dark red shade
on hydrophobic fibers like polyester. Like many azo dyes, its molecular structure contains
chromophoric systems that can be susceptible to degradation upon exposure to ultraviolet (UV)
radiation and visible light. This degradation, known as photodegradation, leads to the breaking
of chemical bonds within the dye molecule, causing the color to fade. This is a significant
concern for applications where color stability and longevity are critical, such as in textiles for
apparel, automotive interiors, and outdoor goods.

Q2: What is lightfastness and how is it measured?

A2: Lightfastness is a measure of a material's resistance to color change or fading when
exposed to a light source. It is a critical quality parameter for textiles and other colored
materials. The most common methods for testing lightfastness involve exposing the dyed fabric
to an intense artificial light source, such as a Xenon arc lamp, which simulates the spectrum of
natural daylight. The degree of fading is then assessed by comparing the exposed sample to a
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set of standardized blue wool references (Blue Wool Scale), typically ranging from 1 (very poor)
to 8 (excellent). This evaluation is often done according to international standards like ISO 105-
BO2 or AATCC Test Method 16.

Q3: What are the primary factors that influence the lightfastness of Disperse Red 65 on
polyester?

A3: Several factors can impact the lightfastness of Disperse Red 65:

» Dye Concentration (Shade Depth): Deeper shades generally exhibit better lightfastness
because the higher concentration of dye molecules offers a degree of self-shielding. Pale
shades are more vulnerable to fading.

e Dyeing Process: The dyeing temperature, pH, and duration can affect dye penetration and
aggregation within the polyester fiber, which in turn influences fastness. High-temperature
dyeing (around 130°C) is crucial for proper diffusion of disperse dyes into the compact
polyester structure.

o After-treatments: Proper reduction clearing after dyeing is essential to remove unfixed dye
particles from the fiber surface. Residual surface dye has poor fastness properties. The type
of softeners or other finishing agents used can also affect lightfastness.

e Presence of UV Absorbers: The addition of UV absorbers can significantly improve
lightfastness by absorbing harmful UV radiation before it reaches the dye molecules.

 To cite this document: BenchChem. [Technical Support Center: Improving the Lightfastness
of Disperse Red 65 on Polyester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076925#improving-the-lightfastness-of-disperse-red-
65-on-polyester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

